Cas no 53132-08-4 (4-Ethoxyphenyl 4-propylbenzoate)

• Product name: 4-Ethoxyphenyl 4-propylbenzoate
• CAS No: 53132-08-4
• MF: C₁₈H₂₀O₃
• MW: 284.3496
• CID: 937997
• PubChem ID: 20472983

4-Ethoxyphenyl 4-propylbenzoate Chemical and Physical Properties

Names and Identifiers

• 4-ETHOXYPHENYL 4-PROPYLBENZOATE
• (4-ethoxyphenyl) 4-propylbenzoate
• p-ethoxyphenyl p-propylbenzoate
• AK393979
• 4-Propyl-benzoic acid 4-ethoxy-phenyl ester
• 53132-08-4
• CS-0158452
• AC-9280
• SCHEMBL10884021
• SB66389
• 4-ETHOXYPHENYL4-PROPYLBENZOATE
• MFCD11053416
• DS-13317
• DTXSID20607656
• AKOS025402453
• 4-Ethoxyphenyl 4-propylbenzoate

• Inchi： 1S/C18H20O3/c1-3-5-14-6-8-15(9-7-14)18(19)21-17-12-10-16(11-13-17)20-4-2/h6-13H,3-5H2,1-2H3
• InChI Key： SVCUFJZAUTZZTN-UHFFFAOYSA-N
• SMILES： O(C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])C([H])([H])[H])C(C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 284.14100
• Monoisotopic Mass: 284.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 35.5

Experimental Properties

• PSA: 35.53000
• LogP: 4.25700

4-Ethoxyphenyl 4-propylbenzoate Security Information

4-Ethoxyphenyl 4-propylbenzoate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Additional information on 4-Ethoxyphenyl 4-propylbenzoate

4-Ethoxyphenyl 4-propylbenzoate (CAS No. 53132-08-4): A Comprehensive Guide to Properties and Applications

4-Ethoxyphenyl 4-propylbenzoate (CAS No. 53132-08-4) is an organic ester compound that has garnered significant attention in various industrial and research applications. This liquid crystal material is particularly valued for its unique molecular structure, which combines a 4-ethoxy phenyl group with a 4-propyl benzoate moiety. Its chemical formula is C18H20O3, and it typically appears as a colorless to pale yellow liquid at room temperature.

The compound's mesomorphic properties make it highly useful in liquid crystal displays (LCDs), where it contributes to improved optical performance and energy efficiency. Recent advancements in display technology have increased demand for specialized liquid crystal compounds like 4-Ethoxyphenyl 4-propylbenzoate, as manufacturers seek materials that enable higher resolution and faster response times in next-generation screens.

From a chemical perspective, 4-Ethoxyphenyl 4-propylbenzoate demonstrates excellent thermal stability with a melting point typically between 45-50°C and a boiling point above 300°C. These characteristics make it suitable for applications requiring temperature-resistant materials. The compound's dielectric anisotropy is another critical property that determines its effectiveness in electro-optical devices.

In the pharmaceutical intermediate sector, researchers are exploring the potential of 4-Ethoxyphenyl 4-propylbenzoate derivatives for drug development. Its molecular structure provides a versatile platform for creating novel compounds with potential bioactive properties. However, it's important to note that current research is primarily at the experimental stage, and no therapeutic applications have been approved.

The global market for specialty chemicals like 4-Ethoxyphenyl 4-propylbenzoate is experiencing steady growth, driven by increasing demand from the electronics industry and advanced materials sector. Manufacturers are focusing on developing more efficient synthesis methods to meet this growing demand while maintaining high purity standards. The compound typically requires specialized chemical storage conditions to preserve its stability and performance characteristics.

Environmental considerations are becoming increasingly important in the production and use of 4-Ethoxyphenyl 4-propylbenzoate. Companies are investing in green chemistry approaches to minimize waste and reduce the environmental impact of synthesis processes. These efforts align with broader industry trends toward sustainable chemical manufacturing and responsible material sourcing.

Quality control is paramount when working with 4-Ethoxyphenyl 4-propylbenzoate, particularly for high-purity applications in electronics. Standard analytical techniques for verification include HPLC analysis, gas chromatography, and spectroscopic methods. The compound's purity significantly affects its performance in end-use applications, making rigorous testing essential.

Recent innovations in material science have opened new possibilities for 4-Ethoxyphenyl 4-propylbenzoate applications beyond traditional LCD technology. Researchers are investigating its potential in advanced optical materials, smart windows, and even biomedical sensors. These emerging applications could significantly expand the market for this versatile compound in coming years.

For laboratories and industrial users handling 4-Ethoxyphenyl 4-propylbenzoate, proper material handling procedures are essential. While not classified as hazardous under standard regulations, appropriate laboratory safety measures should always be followed when working with chemical substances. This includes using proper personal protective equipment and working in well-ventilated areas.

The synthesis of 4-Ethoxyphenyl 4-propylbenzoate typically involves esterification reactions between the appropriate phenol and benzoic acid derivatives. Process optimization continues to be an area of active research, with scientists exploring catalytic methods that can improve yield and reduce byproduct formation. These advancements contribute to more cost-effective production of this valuable compound.

As the chemical industry evolves, 4-Ethoxyphenyl 4-propylbenzoate maintains its relevance through continuous innovation. Its combination of physical properties and chemical stability ensures ongoing demand across multiple sectors. Future developments may see expanded applications in emerging technologies as researchers uncover new ways to utilize this versatile compound's unique characteristics.